(Methylbenzylamino)trimethylsilane

• CAS No.: 14884-70-9
• Molecular Formula: C11H19NSi
• Molecular Weight: 193.36 g/mol
• IUPAC Name: N-methyl-1-phenyl-N-trimethylsilylmethanamine
• InChI: InChI=1S/C11H19NSi/c1-12(13(2,3)4)10-11-8-6-5-7-9-11/h5-9H,10H2,1-4H3
• InChI Key: RLBKKXDJGJYLBC-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)[Si](C)(C)C

Description

(Methylbenzylamino)trimethylsilane is a useful research compound. Its molecular formula is C11H19NSi and its molecular weight is 193.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step 1—To a stirring solution of N-methylbenzylamine (100 ml, 93.9 g, 0.77 mol) in diethyl ether (500 ml) cooled at −78° C. was added n-butyl lithium (2.4 M in hexanes, 355 ml, 0.85 mol) keeping the temperature below −60° C. The resulting slurry was stirred for 1 hour then chlorotrimethylsilane (118 ml, 0.93 mol) was added while keeping the temperature below −70° C. The reaction was allowed to warm to room temperature overnight then filtered to remove the precipitated white solid. The filtrates were concentrated in vacuo then distilled under high-vacuum to yield the N-trimethylsilyl-N-methylbenzylamine (102 g, 94%) as a colorless liquid: b.p. 54° C./0.5 mmHg; 1H NMR (CDCl3) 0.19 (s, 9H), 2.37 (s, 3H), 3.90 (2, 2H) 7.22-7.39 (m, 5H)